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Compound of Interest

Compound Name: (-)-Gallocatechin gallate

Cat. No.: B1679910 Get Quote

This guide provides essential safety and logistical information for handling (-)-Gallocatechin
gallate (GCG) in a laboratory setting. Adherence to these procedures is critical to ensure

personnel safety and maintain experimental integrity.

Hazard Identification and Summary
(-)-Gallocatechin gallate is a polyphenol that requires careful handling due to its potential

health effects. The substance is classified as harmful if swallowed and can cause skin, eye,

and respiratory irritation[1][2].

Hazard Summary Table

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679910?utm_src=pdf-interest
https://www.benchchem.com/product/b1679910?utm_src=pdf-body
https://www.benchchem.com/product/b1679910?utm_src=pdf-body
https://www.benchchem.com/product/b1679910?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/24962m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0522/minus-Gallocatechin-gallate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Hazard Statement Source

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed [1][2][3]

Skin Irritation (Category 2) H315: Causes skin irritation [1][2]

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
[1][2]

Specific Target Organ Toxicity -

Single Exposure (Category 3)

H335: May cause respiratory

irritation
[1][2]

Aquatic Toxicity (Acute &

Chronic)

H400/H410: Very toxic to

aquatic life with long lasting

effects

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following equipment

must be worn at all times when handling (-)-Gallocatechin gallate[3][4].

PPE Requirements Table
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards.

Protects against airborne dust

particles and splashes that can

cause serious eye irritation[1]

[2][5].

Skin Protection

Gloves: Protective gloves (e.g.,

latex, nitrile) must be inspected

before use. Use proper glove

removal technique to avoid

skin contact[5]. Clothing: A lab

coat or long-sleeved clothing is

required to prevent skin

contact[4][6]. Impervious

clothing should be used when

handling larger quantities[3].

Prevents skin irritation and

potential allergic reactions[1].

Respiratory Protection

Not required under normal

laboratory use with adequate

ventilation[6]. For large-scale

operations, emergency

situations, or where dust

formation is unavoidable, a

NIOSH/MSHA approved

respirator (e.g., N95 or P3

type) is recommended[5].

Protects against respiratory

tract irritation from inhaling

dust[1][2].

Operational Plan: Handling and Storage
A. Preparation and Handling Protocol

Ventilation: Always handle (-)-Gallocatechin gallate in a well-ventilated area. A chemical

fume hood is recommended, especially when working with the powder form to avoid dust

formation[3][7].

Avoid Inhalation and Contact: Take precautions to avoid breathing dust, vapor, or mist.

Prevent contact with eyes, skin, and clothing[1][3][4].
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Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the substance and before breaks[3][6]. Contaminated clothing should be removed

and washed before reuse[6].

B. Storage Protocol

Container: Keep the container tightly sealed[3][8].

Conditions: Store in a cool, dry, and well-ventilated place, protected from direct sunlight and

sources of ignition[3][6]. For long-term stability, storage at -20°C (as a powder) or -80°C (in

solvent) is recommended[3][9].

Disposal Plan
All waste materials must be disposed of in accordance with official local, state, and federal

regulations[1][10].

Chemical Waste: Dispose of (-)-Gallocatechin gallate and any contaminated materials

(e.g., pipette tips, tubes) in a designated and approved waste disposal plant[3].

Contaminated Packaging: Do not reuse empty containers. They should be disposed of in the

same manner as the chemical waste[1][10].

Environmental Precaution: Avoid releasing the substance into the environment, drains, or

water courses, as it is toxic to aquatic life[3][11].

Workflow for Handling (-)-Gallocatechin Gallate
The following diagram outlines the standard operating procedure for safely handling, storing,

and disposing of (-)-Gallocatechin gallate in a laboratory environment.
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Caption: Workflow for safe handling of (-)-Gallocatechin gallate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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